Cas no 933733-84-7 (1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine)

1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine is a versatile heterocyclic compound characterized by its unique structural properties. It exhibits significant stability and is employed in various synthetic pathways, particularly in the synthesis of pharmaceuticals and agrochemicals. The compound's structural diversity and aromaticity make it a valuable intermediate in complex chemical transformations.

1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine structure

933733-84-7 structure

Product Name:1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine

CAS No:933733-84-7

MF:C₈H₁₁N₃

MW:149.193041086197

CID:1122024

PubChem ID:58334024

Update Time:2025-06-24

1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine
- 1,2,3,4-Tetrahydro-1-methylpyrido[2,3-b]pyrazine (ACI)
- 1-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
- 1-Methyl-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
- SCHEMBL517896
- AKOS022717508
- 933733-84-7
- D80285
- 1-methyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine
- CS-0186351
- BS-17886
- Inchi： 1S/C8H11N3/c1-11-6-5-10-8-7(11)3-2-4-9-8/h2-4H,5-6H2,1H3,(H,9,10)
- InChI Key： YNALDAQSFGQRIF-UHFFFAOYSA-N
- SMILES： N1C2NCCN(C=2C=CC=1)C

Computed Properties

Exact Mass: 149.095297364g/mol
Monoisotopic Mass: 149.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 28.2Å²

1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EC394-250mg	1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine	933733-84-7	95+%	250mg	3077CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EC394-100mg	1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine	933733-84-7	95+%	100mg	1205CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EC394-200mg	1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine	933733-84-7	95+%	200mg	1926.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EC394-50mg	1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine	933733-84-7	95+%	50mg	770.0CNY	2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M25080-250mg	1-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	933733-84-7	95%	250mg	¥1084.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M25080-100mg	1-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	933733-84-7	95%	100mg	¥584.0	2024-07-19
eNovation Chemicals LLC	Y1228236-1g	1-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	933733-84-7	95%	1g	$1000	2024-06-03
Alichem	A029191188-1g	1-Methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	933733-84-7	95%	1g	$720.30	2023-08-31
eNovation Chemicals LLC	Y1228236-5g	1-methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	933733-84-7	95%	5g	$1200	2025-03-01
eNovation Chemicals LLC	Y1228236-5g	1-methyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine	933733-84-7	95%	5g	$1200	2025-02-27

1,2,3,4-tetrahydro-1-methyl-Pyrido[2,3-b]pyrazine Production Method

Production Method 1

67074-79-7

933733-84-7

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ; 0 °C; 1 h, reflux; reflux → 0 °C
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water

Reference

: 3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation

, World Intellectual Property Organization, , ,